2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride
Overview
Description
2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride is a chemical compound that has been used in scientific research for its various properties. It is a white crystalline powder with a molecular weight of 313.72 g/mol. This compound has been studied for its potential use in the treatment of various diseases and disorders.
Mechanism of Action
The mechanism of action of 2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride is not fully understood. However, it has been suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, it has been suggested that this compound may inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that this compound can reduce tumor growth in mice.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-cancer and anti-inflammatory properties, making it a promising candidate for further research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for research involving 2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride. One potential direction is to further investigate its anti-cancer properties and its potential use in the treatment of breast cancer. Another potential direction is to study its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.
Scientific Research Applications
2-[(3-bromo-4-ethoxybenzyl)amino]ethanol hydrochloride has been used in scientific research for its potential therapeutic applications. It has been studied for its ability to inhibit the growth of cancer cells, specifically breast cancer cells. In addition, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
2-[(3-bromo-4-ethoxyphenyl)methylamino]ethanol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO2.ClH/c1-2-15-11-4-3-9(7-10(11)12)8-13-5-6-14;/h3-4,7,13-14H,2,5-6,8H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFDNCOALSRJBQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNCCO)Br.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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